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Compound of Interest

1-Butyl-2,3-dimethylimidazolium
Compound Name:
chloride

cat. No.: B1272175

An In-depth Technical Guide to the Physicochemical Properties of 1-Butyl-2,3-
dimethylimidazolium chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the ionic liquid 1-Butyl-2,3-dimethylimidazolium chloride (BDMIM-CI). The
information is curated for professionals in research and development, particularly those in the
pharmaceutical and chemical industries.

Chemical Identity

1-Butyl-2,3-dimethylimidazolium chloride is a salt that exists as a white to pale cream
crystalline powder at room temperature.[1] It belongs to the imidazolium class of ionic liquids,
which are known for their low volatility, high thermal stability, and tunable physicochemical
properties.
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Identifier Value

IUPAC Name 1-butyl-2,3-dimethylimidazol-3-ium chloride
CAS Number 98892-75-2

Molecular Formula CoH17CIN2

Molecular Weight 188.70 g/mol [2][3]

SMILES CCCC[n+]1c(C)n(C)ccl.[Cl-]
InChl=1S/C9H17N2.CIH/c1-4-5-6-11-8-7-

InChl

10(3)9(11)2;/h7-8H,4-6H2,1-3H3;1H/q+1;/p-1

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Butyl-2,3-

dimethylimidazolium chloride.

Property Value

Appearance White to pale cream crystals or powder

Melting Point 100 °C[2][3]

Density 1.259 g/cm3[2][3]

Viscosity Data not available in the searched literature.
Soluble in water and polar organic solvents.

Solubility Quantitative data in various solvents is not

readily available in the searched literature.

Spectroscopic Data

'H NMR Spectroscopy

The *H NMR spectrum provides information about the hydrogen atoms in the molecule. For 1-

Butyl-2,3-dimethylimidazolium chloride, the following characteristic peaks are observed (in

CDCls):
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7.77 ppm (d, 1H, J=1.98 Hz): Corresponds to the proton on the imidazolium ring
(CHaNCHCHN).[4]

e 7.49 ppm (d, 1H, J=1.98 Hz): Corresponds to the other proton on the imidazolium ring
(CHsNCHCHN).[4]

e 4.16 ppm (t, 2H, J=7.42 Hz): Represents the methylene group of the butyl chain attached to
the nitrogen (NCH2(CH2)2CHs).[4]

e 3.98 ppm (s, 3H): Corresponds to the methyl group attached to the nitrogen (NCH3s).[4]

e 2.75 ppm (s, 3H): Represents the methyl group at the C2 position of the imidazolium ring
(NC(CHs3)N).[4]

e 1.74 ppm (m, 2H): Corresponds to the methylene group in the butyl chain
(NCH2CH2CH2CHs).[4]

e 1.31 ppm (m, 2H): Represents the methylene group in the butyl chain (N(CH2)2CH2CHs).[4]

e 0.88 ppm (t, 3H, J=7.30 Hz): Corresponds to the terminal methyl group of the butyl chain
(N(CH2)3CHs).[4]

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.
Specific peak assignments for 1-Butyl-2,3-dimethylimidazolium chloride are available in the
literature and can be used for structural confirmation.

Infrared (IR) Spectroscopy

The IR spectrum reveals the functional groups present in the molecule. Key characteristic
absorption bands for imidazolium chlorides include vibrations of the imidazolium ring and the C-
H bonds of the alkyl chains.

Experimental Protocols
Synthesis of 1-Butyl-2,3-dimethylimidazolium chloride
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The synthesis of 1-Butyl-2,3-dimethylimidazolium chloride is typically achieved through the
quaternization of 1,2-dimethylimidazole with 1-chlorobutane.[4]

Workflow for the Synthesis of 1-Butyl-2,3-dimethylimidazolium chloride

Click to download full resolution via product page

Caption: Synthesis workflow of 1-Butyl-2,3-dimethylimidazolium chloride.
Detailed Methodology:

» Reaction Setup: To a vigorously stirred solution of 1,2-dimethylimidazole (1.0 eq) in toluene,
1-chlorobutane (1.1 eq) is added at 0 °C.[4]

e Reaction: The solution is heated to reflux at approximately 110 °C for 24 hours.[4]

e Isolation: After the reaction, the mixture is cooled in a freezer at around -20 °C for 12 hours.
The toluene is then decanted.[4]

 Purification: The resulting viscous oil or semi-solid is recrystallized from acetonitrile and then
repeatedly from ethyl acetate to yield a white crystalline solid.[4]

e Drying: The purified product is dried under vacuum to remove any residual solvent.[4]
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Determination of Physicochemical Properties

The following are general experimental protocols for determining the key physicochemical
properties of ionic liquids.

/Pﬁ)peny Measuremen
Melting Point

(Differential Scanning Calorimetry)

S

Density
(Oscillating U-tube densimeter)

Viscosity
(Rotational Viscometer)

Solubility
(Gravimetric or Spectroscopic Method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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